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Compound of Interest

Compound Name: Biotin-TAT (47-57)

Cat. No.: B15597250 Get Quote

Technical Support Center: Biotin-TAT (47-57)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered by researchers, scientists, and drug

development professionals working with Biotin-TAT (47-57), with a particular focus on

solubility.

Frequently Asked Questions (FAQs)
Q1: What is Biotin-TAT (47-57) and what is its primary application?

A1: Biotin-TAT (47-57) is a cell-penetrating peptide (CPP). It consists of the protein

transduction domain of the HIV trans-activator of transcription (TAT) protein (amino acids 47-

57), which is rich in basic amino acids like arginine and lysine, conjugated to a biotin molecule.

[1][2] This biotin tag allows for detection and purification. The primary application of Biotin-TAT
(47-57) is to facilitate the delivery of various cargo molecules, such as proteins, DNA, and

nanoparticles, into living cells for research and therapeutic purposes.[1][3]

Q2: What are the known solvents for Biotin-TAT (47-57)?

A2: Biotin-TAT (47-57) is known to be soluble in water and dimethyl sulfoxide (DMSO).[4][5]

Q3: What is the general mechanism of cellular uptake for TAT peptides?

A3: The cellular uptake of TAT peptides is primarily mediated by endocytosis, with

macropinocytosis being a significant pathway.[6][7] The process begins with an electrostatic
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interaction between the positively charged TAT peptide and negatively charged components on

the cell surface, such as heparan sulfate proteoglycans.[7][8] Following this initial binding, the

peptide and its cargo are internalized into the cell within vesicles.

Troubleshooting Guide: Solubility Issues
Researchers may encounter difficulties in dissolving Biotin-TAT (47-57). This guide provides a

systematic approach to troubleshoot and resolve these issues.

Problem: Biotin-TAT (47-57) powder is not dissolving in
water.
Underlying Cause: The TAT (47-57) peptide is highly basic due to the presence of multiple

arginine and lysine residues. While it is generally water-soluble, issues can arise from factors

such as peptide concentration, purity, and the pH of the water used.

Solutions:

Assess Peptide Characteristics: The amino acid sequence of TAT (47-57) is

YGRKKRRQRRR. Being rich in basic residues (K and R), it has a net positive charge at

neutral pH. Therefore, acidic conditions should favor its solubility.

pH Adjustment: If the peptide does not dissolve in sterile, distilled water, try a slightly acidic

solution. Add a small amount of 10-25% acetic acid and gently vortex.[9]

Sonication: To aid dissolution and minimize aggregation, briefly sonicate the peptide solution.

[10] It is recommended to sonicate in short bursts (e.g., 3 times for 10 seconds) while

keeping the sample on ice to prevent heating.[10]

Gentle Warming: If precipitation occurs, gentle warming of the solution can help. However,

avoid excessive heat as it may degrade the peptide.

Problem: The peptide needs to be dissolved in an
organic solvent for my experiment.
Solution:
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Use of DMSO: Dimethyl sulfoxide (DMSO) is a recommended organic solvent for Biotin-TAT
(47-57).[5] For highly hydrophobic peptides, it is advised to first dissolve the peptide in a

small amount of 100% DMSO and then slowly add this solution to a stirring aqueous buffer to

reach the desired final concentration.[9]

Caution with Certain Amino Acids: If your peptide contains Cys, Met, or Trp, using DMF

(dimethylformamide) instead of DMSO is recommended to avoid oxidation.[9] The standard

Biotin-TAT (47-57) sequence does not contain these residues.

Quantitative Data Summary
The following table summarizes the available quantitative data on the solubility of Biotin-TAT
(47-57).

Solvent Concentration Notes Reference

Water (H₂O)
≥ 50 mg/mL (27.99

mM)

Saturation may be

higher.
[4]

Dimethyl sulfoxide

(DMSO)
Soluble

Specific concentration

not provided.
[5]

Experimental Protocols
Protocol for Solubilizing Biotin-TAT (47-57)
This protocol is based on general guidelines for dissolving basic peptides.

Materials:

Lyophilized Biotin-TAT (47-57) peptide

Sterile, distilled water

0.1 M Acetic Acid (optional)

Dimethyl sulfoxide (DMSO) (optional)

Sterile microcentrifuge tubes
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Pipettors and sterile tips

Vortex mixer

Sonicator bath

Procedure:

Preparation: Before opening, centrifuge the vial of lyophilized peptide to ensure all the

powder is at the bottom.

Initial Dissolution in Water:

Add the desired volume of sterile, distilled water to the vial to achieve the target

concentration.

Gently vortex the vial to mix.

Troubleshooting with Acidic Solution (if necessary):

If the peptide does not fully dissolve in water, add 0.1 M acetic acid dropwise while

vortexing until the peptide dissolves.

Dissolution in DMSO (for stock solutions):

Add the required volume of DMSO to the vial to create a concentrated stock solution.

Vortex thoroughly until the peptide is completely dissolved.

For use in aqueous buffers, slowly add the DMSO stock solution to your buffer while

stirring to prevent precipitation.

Sonication (Optional):

If aggregates are visible or the solution is cloudy, sonicate the tube in an ice bath for short

intervals (e.g., 3 x 10 seconds).

Storage:
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Aliquot the peptide solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C or -80°C for long-term stability. In solvent, it is

recommended to store at -80°C for up to 6 months.[4]
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Caption: Cellular uptake of Biotin-TAT (47-57) via endocytosis.

Experimental Workflow for Peptide Solubilization
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Caption: Troubleshooting workflow for Biotin-TAT (47-57) solubilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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